2-Chloro-5-(2-chloro-4-nitrophenoxy)methylpyridine

• Molecular Formula: C12H8Cl2N2O3
• Molecular Weight: 299.11 g/mol
• IUPAC Name: 2-chloro-5-[(2-chloro-4-nitrophenoxy)methyl]pyridine
• InChI: InChI=1S/C12H8Cl2N2O3/c13-10-5-9(16(17)18)2-3-11(10)19-7-8-1-4-12(14)15-6-8/h1-6H,7H2
• InChI Key: OHJFAUQGKJKEAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)OCC2=CN=C(C=C2)Cl

Description

2-Chloro-5-(2-chloro-4-nitrophenoxy)methylpyridine is a useful research compound. Its molecular formula is C12H8Cl2N2O3 and its molecular weight is 299.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Chloro-4-nitrophenol (17.4 mmol) in 15 ml of THF is slowly added to a stirring suspension of sodium hydride (17.4 mmol) in 25 ml of THF. After gas evolution has ceased, 2-chloro-5-bromomethylpyridine is added and the mixture is heated under reflux overnight. The reaction is diluted with water, extracted with chloroform, washed with water, dried and stripped to give 2-chloro-5-(2-chloro-4-nitrophenoxy)methylpyridine.